Cas no 1361880-14-9 (2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde
• CAS No: 1361880-14-9
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 4798103
• Update Time: 2025-10-28

2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C9H8ClF2NO/c1-5-2-7(9(11)12)13-8(3-10)6(5)4-14/h2,4,9H,3H2,1H3
• InChI Key： TWAYTDRWKXSJBP-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=C(C)C=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde (CAS No: 1361880-14-9)

The compound 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde, identified by the CAS number 1361880-14-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and structural diversity.

The molecular structure of this compound is characterized by a pyridine ring substituted with several functional groups. The presence of a chloromethyl group at the 2-position, a difluoromethyl group at the 6-position, and a methyl group at the 4-position introduces unique electronic and steric effects. Additionally, the aldehyde group at the 3-position further enhances the reactivity and functional versatility of this molecule.

Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and anti-cancer properties. The combination of electron-withdrawing groups like chloro and difluoro methyl groups with an electron-donating methyl group creates a balanced electronic environment, making it an ideal candidate for further functionalization.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, alkylation, and oxidation reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent regioselectivity in these reactions. Moreover, green chemistry principles have been increasingly applied in its synthesis to minimize environmental impact.

The physical properties of this compound, such as its melting point, boiling point, and solubility, are critical for its application in various industries. Recent research has focused on optimizing these properties through structural modifications, which could lead to new applications in materials science and drug delivery systems.

One of the most promising applications of this compound lies in its potential as an intermediate in pharmaceutical synthesis. Its ability to undergo various types of cross-coupling reactions makes it a valuable building block for constructing complex molecular architectures. For example, coupling reactions with aryl halides using palladium catalysts have shown great promise in creating bioactive compounds with improved pharmacokinetic profiles.

In conclusion, the compound 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde (CAS No: 1361880-14-9) represents a significant advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a key player in the development of novel therapeutic agents and advanced materials.